molecular formula C5H8O3 B6203055 (2E)-4-hydroxy-2-methylbut-2-enoic acid CAS No. 28127-66-4

(2E)-4-hydroxy-2-methylbut-2-enoic acid

Cat. No. B6203055
CAS RN: 28127-66-4
M. Wt: 116.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(2E)-4-hydroxy-2-methylbut-2-enoic acid, also known as HMB, is a metabolite of the essential amino acid leucine and is naturally found in small amounts in the human body. It is increasingly being studied for its potential health benefits, as well as its use in laboratory experiments.

Scientific Research Applications

(2E)-4-hydroxy-2-methylbut-2-enoic acid has been studied for its potential health benefits, such as its ability to reduce muscle damage and increase muscle strength. It has also been studied for its potential to reduce inflammation, improve heart health, and reduce oxidative stress. In addition, (2E)-4-hydroxy-2-methylbut-2-enoic acid has been studied for its potential use in laboratory experiments, particularly in the fields of biochemistry and physiology.

Mechanism of Action

The exact mechanism of action of (2E)-4-hydroxy-2-methylbut-2-enoic acid is not yet fully understood. However, it is believed that (2E)-4-hydroxy-2-methylbut-2-enoic acid may reduce muscle damage by acting as an antioxidant, reducing the production of reactive oxygen species, and decreasing the activity of pro-inflammatory enzymes. It may also increase muscle strength by activating the mTOR pathway, which is involved in muscle growth and development.
Biochemical and Physiological Effects
(2E)-4-hydroxy-2-methylbut-2-enoic acid has been studied for its potential to reduce muscle damage and increase muscle strength. In addition, (2E)-4-hydroxy-2-methylbut-2-enoic acid has been found to reduce inflammation, improve heart health, reduce oxidative stress, and improve glucose metabolism. It has also been studied for its potential to reduce the risk of cancer and neurodegenerative diseases, as well as its potential to improve cognitive performance.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (2E)-4-hydroxy-2-methylbut-2-enoic acid in laboratory experiments is its high purity. This makes it easier to accurately measure the effects of (2E)-4-hydroxy-2-methylbut-2-enoic acid on different biochemical and physiological processes. However, one of the main limitations of using (2E)-4-hydroxy-2-methylbut-2-enoic acid in laboratory experiments is its low solubility. This can make it difficult to accurately measure the effects of (2E)-4-hydroxy-2-methylbut-2-enoic acid on different biochemical and physiological processes.

Future Directions

The potential future directions for (2E)-4-hydroxy-2-methylbut-2-enoic acid research include further studies on its effects on muscle damage and strength, inflammation, heart health, oxidative stress, glucose metabolism, cancer risk, neurodegenerative diseases, and cognitive performance. Additionally, further research could be done on the mechanisms of action of (2E)-4-hydroxy-2-methylbut-2-enoic acid, as well as its solubility and stability in different solutions. Finally, further research could be done on the potential applications of (2E)-4-hydroxy-2-methylbut-2-enoic acid in laboratory experiments, such as its use in cell culture and animal models.

Synthesis Methods

(2E)-4-hydroxy-2-methylbut-2-enoic acid can be synthesized from leucine in a two-step process. The first step involves the oxidation of leucine with sodium periodate to form (2E)-4-hydroxy-2-methylbut-2-enal. The second step involves the reduction of the aldehyde group with sodium borohydride to form (2E)-4-hydroxy-2-methylbut-2-enoic acid. This method results in a high yield of pure (2E)-4-hydroxy-2-methylbut-2-enoic acid.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for (2E)-4-hydroxy-2-methylbut-2-enoic acid involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "2-methylbut-2-ene", "Ozone", "Water", "Sodium sulfite", "Sodium hydroxide", "Hydrochloric acid", "Sodium chloride", "Sodium bicarbonate", "Methanol", "Acetic anhydride", "Sodium acetate", "Sodium borohydride", "Acetic acid", "Hydrogen peroxide", "Sodium tungstate", "Sodium hydroxide", "Sodium carbonate", "4-hydroxy-2-methylbutanoic acid" ], "Reaction": [ "1. React 2-methylbut-2-ene with ozone to form ozonide", "2. Treat ozonide with water and sodium sulfite to form aldehyde", "3. React aldehyde with sodium hydroxide to form carboxylic acid", "4. Convert carboxylic acid to acid chloride using thionyl chloride", "5. React acid chloride with 4-hydroxy-2-methylbutanoic acid to form ester", "6. Hydrolyze ester to form carboxylic acid", "7. Protect carboxylic acid with acetic anhydride and sodium acetate", "8. Reduce protected carboxylic acid with sodium borohydride to form alcohol", "9. Oxidize alcohol with hydrogen peroxide and sodium tungstate to form ketone", "10. Deprotect ketone with acetic acid and sodium bicarbonate to form (2E)-4-hydroxy-2-methylbut-2-enoic acid" ] }

CAS RN

28127-66-4

Product Name

(2E)-4-hydroxy-2-methylbut-2-enoic acid

Molecular Formula

C5H8O3

Molecular Weight

116.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.